Cas no 1404196-62-8 (di-tert-butyl4,4'-azanediylbis(methylene)bis(3-fluoro-4-methylpiperidine-1-carboxylate)-D28120)

• Product Name: di-tert-butyl4,4'-azanediylbis(methylene)bis(3-fluoro-4-methylpiperidine-1-carboxylate)-D28120
• CAS No: 1404196-62-8
• MF: C₂₄H₄₃F₂N₃O₄
• MW: 475.612734079361
• CID: 4594597
• Update Time: 2025-10-28

di-tert-butyl4,4'-azanediylbis(methylene)bis(3-fluoro-4-methylpiperidine-1-carboxylate)-D28120 Chemical and Physical Properties

Names and Identifiers

• di-tert-butyl 4,4'-azanediylbis(Methylene)bis(3-fluoro-4-Methylpiperidine-1-carboxylate)
• di-tert-butyl4,4'-azanediylbis(methylene)bis(3-fluoro-4-methylpiperidine-1-carboxylate)-D28120

• Inchi： 1S/C24H43F2N3O4/c1-21(2,3)32-19(30)28-11-9-23(7,17(25)13-28)15-27-16-24(8)10-12-29(14-18(24)26)20(31)33-22(4,5)6/h17-18,27H,9-16H2,1-8H3
• InChI Key： SHVNBRXOPBRFCM-UHFFFAOYSA-N
• SMILES： N(CC1(C)CCN(C(OC(C)(C)C)=O)CC1F)CC1(C)CCN(C(OC(C)(C)C)=O)CC1F

Additional information on di-tert-butyl4,4'-azanediylbis(methylene)bis(3-fluoro-4-methylpiperidine-1-carboxylate)-D28120

Di-tert-butyl 4,4'-azanediylbis(methylene)bis(3-fluoro-4-methylpiperidine-1-carboxylate): A Comprehensive Overview

Di-tert-butyl 4,4'-azanediylbis(methylene)bis(3-fluoro-4-methylpiperidine-1-carboxylate), also known as D28120, is a highly specialized compound with significant applications in advanced chemical research and development. This compound is characterized by its unique structure, which combines tert-butyl groups, azanediyl linkages, and fluorinated piperidine moieties. The molecule's design allows for versatile reactivity and functionality, making it a valuable tool in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of D28120 involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs while maintaining the compound's high-quality standards. Researchers have also explored the use of green chemistry principles in the synthesis of D28120, aiming to minimize environmental impact and promote sustainability.

One of the most notable applications of D28120 is in the development of advanced pharmaceutical agents. The compound's ability to act as a versatile building block has been leveraged in the creation of novel drug candidates targeting various therapeutic areas. For instance, studies have shown that derivatives of D28120 exhibit potent activity against certain enzymes involved in neurodegenerative diseases, offering promising leads for future treatments.

In the field of agrochemistry, D28120 has been utilized as a key intermediate in the synthesis of next-generation pesticides. Its unique chemical properties allow for enhanced stability and efficacy, making it an attractive option for developers seeking innovative solutions in crop protection. Recent research has focused on optimizing the compound's bioavailability and reducing potential environmental risks, ensuring its safe and effective use in agricultural practices.

The structural versatility of D28120 also extends to materials science applications. Researchers have explored its use in the development of advanced polymers and coatings with tailored properties. For example, incorporating D28120 into polymer matrices has been shown to improve mechanical strength and thermal stability, making it a valuable component in high-performance materials used in aerospace and automotive industries.

Recent studies have delved into the mechanistic insights behind D28120's reactivity, providing deeper understanding of its role in various chemical transformations. Advanced computational methods have been employed to model the compound's electronic structure and predict its behavior under different reaction conditions. These findings have paved the way for more precise control over reaction outcomes, enhancing the compound's utility across multiple disciplines.

Looking ahead, the continued exploration of D28120's potential is expected to yield even more groundbreaking applications. Collaborative efforts between academic institutions and industry leaders are driving innovation in this field, ensuring that the compound remains at the forefront of chemical research. As new technologies emerge, so too will opportunities for further refining and expanding the uses of this remarkable compound.